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Compound of Interest

Compound Name: Oxamicetin

Cat. No.: B1221501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
characteristics of Oxamicetin, a nucleoside antibiotic. The information presented herein is
compiled from available scientific literature and is intended to serve as a valuable resource for
researchers and professionals involved in drug discovery and development.

Introduction

Oxamicetin is a nucleoside antibiotic produced by the bacterium Arthrobacter oxamicetus.
Structurally, it is closely related to Amicetin, another member of the nucleoside antibiotic family.
Understanding the physicochemical properties of Oxamicetin is fundamental for its
development as a potential therapeutic agent, influencing aspects such as formulation, delivery,
and bioavailability.

Core Physicochemical Properties

A summary of the core physicochemical properties of Oxamicetin is presented in Table 1. It is
important to note that while the molecular formula has been determined, some specific
experimental data, such as a precise melting point, remain elusive in the readily available
literature.

Table 1. Summary of Core Physicochemical Properties of Oxamicetin
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Property Value Source
Molecular Formula C29H42N6010 [1112][3]
] Calculated from Molecular
Molecular Weight 634.68 g/mol
Formula

Basic antibiotic, hydrochloride
Appearance salt crystallizes as colorless [4]

needles.
Melting Point Not available in cited literature.

Solubility Profile

The solubility of a compound is a critical determinant of its biological activity and formulation
possibilities. While specific quantitative solubility data for Oxamicetin in various solvents is not
explicitly detailed in the available literature, the solubility of a closely related compound, AM-
2282, provides valuable insight into its likely behavior[5].

Table 2: Qualitative Solubility of a Structurally Related Compound (AM-2282)

Solvent Solubility
Dimethyl sulfoxide (DMSO) Soluble
Dimethylformamide (DMF) Soluble
Chloroform Sparingly soluble
Ethyl acetate Sparingly soluble
n-Butyl acetate Sparingly soluble
Methanol Sparingly soluble
Petroleum ether Insoluble
n-Hexane Insoluble

Water Insoluble
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Note: This data is for the related compound AM-2282 and should be considered indicative for

Oxamicetin.[5]

Spectroscopic Characteristics
Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV absorption spectrum of Oxamicetin exhibits a characteristic peak at 305 nm. This
peak shows a bathochromic shift in both acidic and alkaline conditions, moving to 316 nm and
322 nm, respectively. This pH-dependent shift is a key characteristic for its identification and

quantification[5].

Table 3: UV-Vis Absorption Maxima of Oxamicetin

Condition Amax (nm)

Neutral 305

Acidic 316

Alkaline 322
Source:[5]

For comparative purposes, the UV absorption spectrum of the related compound AM-2282 in
methanol shows multiple absorption maxima, as detailed in Table 4.

Table 4: UV-Vis Absorption Maxima of a Structurally Related Compound (AM-2282) in Methanol
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Amax (nm) Note

243

267 Shoulder

292

322 Shoulder

335

356

372

Source:[5]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Oxamicetin are not fully available in the reviewed literature. However, standard methodologies
for determining these characteristics are well-established in the field of medicinal chemistry. A
generalized workflow for such a characterization is presented below.
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General Workflow for Physicochemical Characterization of an Antibiotic
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Caption: Generalized workflow for the isolation, purification, and physicochemical
characterization of a natural product antibiotic like Oxamicetin.

Chemical Structure

The chemical structure of Oxamicetin is fundamental to its physicochemical properties and
biological activity. Below is a graphical representation of the Oxamicetin molecule.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1221501?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure of Oxamicetin (Conceptual)
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Caption: Conceptual diagram of the chemical structure of Oxamicetin, highlighting its key
functional components.

Signaling Pathways and Experimental Workflows

At present, there is limited information in the public domain regarding the specific signaling
pathways affected by Oxamicetin or detailed, complex experimental workflows for its synthesis
or analysis. As research progresses, this section can be expanded to include such diagrams.

Conclusion
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Oxamicetin is a nucleoside antibiotic with a defined molecular formula of C290H42NeO10. While
some of its physicochemical properties have been characterized, including its UV-Vis
absorption profile, a complete dataset, particularly regarding its melting point and quantitative
solubility, remains to be fully elucidated in widely accessible literature. The information provided
in this guide, including data from the closely related compound AM-2282, offers a solid
foundation for further research and development of this potentially valuable antibiotic. Future
work should focus on obtaining the pure compound to perform a comprehensive suite of
physicochemical analyses under standardized conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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